Cas no 1516131-51-3 (4-(Butan-2-yl)piperazine-1-carbonyl chloride)

• Product Name: 4-(Butan-2-yl)piperazine-1-carbonyl chloride
• CAS No: 1516131-51-3
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• CID: 5744030
• PubChem ID: 79887170
• Update Time: 2025-10-24

4-(Butan-2-yl)piperazine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• AKOS018446530
• 4-(butan-2-yl)piperazine-1-carbonylchloride
• 1516131-51-3
• EN300-1154854
• 4-(butan-2-yl)piperazine-1-carbonyl chloride
• 1-Piperazinecarbonyl chloride, 4-(1-methylpropyl)-
• 4-(Butan-2-yl)piperazine-1-carbonyl chloride

• Inchi： 1S/C9H17ClN2O/c1-3-8(2)11-4-6-12(7-5-11)9(10)13/h8H,3-7H2,1-2H3
• InChI Key： JBYWRRPSRMJIJZ-UHFFFAOYSA-N
• SMILES： ClC(N1CCN(CC1)C(C)CC)=O

Computed Properties

• Exact Mass: 204.1029409g/mol
• Monoisotopic Mass: 204.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 290.0±29.0 °C(Predicted)
• pka: 7.53±0.10(Predicted)

Additional information on 4-(Butan-2-yl)piperazine-1-carbonyl chloride

Introduction to 4-(Butan-2-yl)piperazine-1-carbonyl chloride (CAS No. 1516131-51-3)

4-(Butan-2-yl)piperazine-1-carbonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. As a derivative of piperazine, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of the carbonyl chloride functional group enhances its reactivity, making it particularly valuable in medicinal chemistry for constructing complex drug scaffolds. With a CAS number of 1516131-51-3, this compound is well-documented in scientific literature, reflecting its importance in modern chemical synthesis.

The structure of 4-(Butan-2-yl)piperazine-1-carbonyl chloride consists of a piperazine ring substituted with a butyl group at the 4-position, followed by a reactive carbonyl chloride moiety at the 1-position. This configuration imparts unique chemical properties that make it an attractive building block for drug development. Piperazine derivatives are widely recognized for their role in modulating biological pathways, and the introduction of the carbonyl chloride group further expands its utility in forming amide and urea linkages, which are common in drug molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological and cardiovascular disorders. 4-(Butan-2-yl)piperazine-1-carbonyl chloride has emerged as a key intermediate in synthesizing compounds that interact with neurotransmitter systems. For instance, studies have explored its use in generating ligands for serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. The reactivity of the carbonyl chloride group allows for efficient coupling with amines, enabling the rapid construction of pharmacophores with tailored properties.

Moreover, advancements in synthetic methodologies have highlighted the compound's role in peptide mimetics and peptidomimetics. The ability to introduce diverse side chains through amide bond formation makes 4-(Butan-2-yl)piperazine-1-carbonyl chloride a valuable tool for designing molecules that mimic natural peptides while avoiding their limitations, such as poor bioavailability or enzymatic degradation. This has opened new avenues in the development of treatments for inflammatory diseases and metabolic disorders.

Recent publications have demonstrated the compound's utility in generating novel inhibitors of enzymes involved in cancer metabolism. By leveraging its reactivity, researchers have synthesized analogs that disrupt key metabolic pathways, such as glycolysis and fatty acid oxidation, which are often dysregulated in tumor cells. These findings underscore the importance of 4-(Butan-2-yl)piperazine-1-carbonyl chloride as a scaffold for developing anticancer agents with improved selectivity and efficacy.

The pharmaceutical industry has also recognized the potential of this compound in designing next-generation antiviral drugs. Its structural features allow for the creation of molecules that can inhibit viral proteases and integrases, critical enzymes in viral replication cycles. Preliminary studies have shown promising results when using derivatives of 4-(Butan-2-yl)piperazine-1-carbonyl chloride to develop treatments against RNA viruses, including those responsible for emerging infectious diseases.

In terms of synthetic applications, 4-(Butan-2-yl)piperazine-1-carbonyl chloride offers several advantages due to its high reactivity and compatibility with various functional groups. It can be easily incorporated into larger molecules through nucleophilic addition reactions, making it a preferred choice for medicinal chemists seeking efficient synthetic routes. Additionally, its stability under standard storage conditions ensures consistent quality throughout the synthesis process.

The compound's versatility extends to materials science applications as well. Researchers have explored its use in generating polymers with specific biological functionalities, such as biodegradable coatings for medical implants or drug delivery systems. The ability to modify polymer backbones with piperazine-derived units enhances their interaction with biological tissues, improving their performance in therapeutic settings.

As research continues to evolve, the demand for high-quality intermediates like 4-(Butan-2-yl)piperazine-1-carbonyl chloride is expected to grow. The compound's role in facilitating rapid and efficient synthesis aligns well with the industry's push toward greener and more sustainable chemical processes. Innovations in catalytic methods and solvent systems are further enhancing its utility, ensuring that it remains at the forefront of pharmaceutical development.

In conclusion, 4-(Butan-2-yl)piperazine-1-carbonyl chloride (CAS No. 1516131-51-3) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and biotechnology. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel therapeutics and advanced materials. As scientific understanding progresses, this compound will continue to play a pivotal role in shaping the future of chemical innovation.